Cas no 2172603-50-6 ((2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol)

• Product Name: (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol
• CAS No: 2172603-50-6
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6118842
• PubChem ID: 165583028
• Update Time: 2025-06-07

(2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol
• 2172603-50-6
• EN300-1615681

• Inchi： 1S/C15H16O2/c1-10-13(9-16)15(12-7-8-12)17-14(10)11-5-3-2-4-6-11/h2-6,12,16H,7-9H2,1H3
• InChI Key： XZACMQKBWKGSSS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(CO)=C1C1CC1

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų

Additional information on (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol

Introduction to (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol (CAS No. 2172603-50-6)

(2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol, identified by its CAS number 2172603-50-6, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a cyclopropyl group, a methyl substituent, and a phenyl ring in its molecular structure contributes to its complex electronic and steric properties, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol consists of a furan core substituted with various functional groups. The cyclopropyl ring introduces a rigid three-membered carbon framework, which can influence the compound's interactions with biological targets. The methyl group at the 4-position and the phenyl ring at the 5-position further enhance the molecule's complexity and potential for selective binding to biological receptors. This structural arrangement makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in furan derivatives due to their reported bioactivities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol suggests that it may exhibit unique pharmacological effects. For instance, the cyclopropyl group is known to enhance binding affinity in certain drug molecules by reducing conformational flexibility. The phenyl ring can participate in π-stacking interactions with biological targets, further modulating the compound's activity.

Recent studies have demonstrated that furan derivatives can serve as valuable scaffolds for drug discovery. Researchers have explored various modifications of furan rings to optimize their biological activity. The compound (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol represents an advanced modification strategy, combining multiple substituents to potentially enhance its efficacy and selectivity. This approach aligns with the current trend in drug development towards rational design based on structural features that predict biological activity.

The synthesis of (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps in its synthesis include the formation of the furan ring, followed by functionalization with the cyclopropyl, methyl, and phenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. The use of such techniques ensures that the final product is obtained with minimal side reactions, making it suitable for further biological evaluation.

Once synthesized, (2-cyclopropyl-4-methyl-5-phenylfuran-3-yl)methanol can be subjected to various biochemical and pharmacological assays to assess its potential therapeutic applications. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity and proliferation, and interaction studies with biological targets such as enzymes or receptors. The results from these studies will provide valuable insights into the compound's mechanism of action and its potential as a lead compound for drug development.

The versatility of furan derivatives as pharmacophores is well-documented in the literature. Their ability to interact with multiple biological targets makes them attractive for developing drugs with broad therapeutic profiles. (2-Cyclopropyl-4-methyl-5-phenoxyfuran) methanol is no exception and may show promise in treating various diseases by modulating key biological pathways. As research continues to uncover new applications for furan derivatives, compounds like this one are likely to play an increasingly important role in pharmaceutical innovation.

In conclusion, (2-cyclopropyl-octamethyl-octaphenoxifuran) methanol is a structurally interesting compound with potential applications in drug development. Its unique substitution pattern and reported bioactivities make it a compelling candidate for further investigation. With ongoing advancements in synthetic chemistry and pharmacological screening techniques, this compound holds promise for contributing to the discovery of novel therapeutic agents that address unmet medical needs.